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Compound of Interest

Compound Name: Briciclib

Cat. No.: B1667788

Audience: Researchers, scientists, and drug development professionals.

Introduction: Briciclib (also known as ON 014185) is a water-soluble derivative of the small
molecule ON 013100.[1][2] It functions as a potent inhibitor of the eukaryotic translation
initiation factor 4E (elF4E).[1][3] By targeting elF4E, Briciclib effectively blocks the translation
of cyclin D1 mRNA, leading to decreased levels of Cyclin D1 protein.[4] This down-regulation of
Cyclin D1, a critical regulator of cell cycle progression, induces cell cycle arrest and apoptosis
in cancer cells where it is overexpressed.[4] Briciclib has demonstrated inhibitory activity
against a range of cancer cell lines, including mantle cell leukemia, breast, and gastric cancers,
with Glso values in the low nanomolar range.[2][3][5]

Proper preparation, storage, and application of Briciclib stock solutions are critical for
obtaining reproducible and accurate results in in vitro studies. Dimethyl sulfoxide (DMSO) is a
common solvent for dissolving Briciclib for use in cell-based assays.[5] These application
notes provide a detailed protocol for the preparation of a Briciclib stock solution in DMSO,
along with guidelines for its storage and use in a typical cell proliferation assay.

Quantitative Data Summary
Table 1: Chemical and Physical Properties of Briciclib
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Property Value Reference
Molecular Formula C19H23010PS [3114]
Molecular Weight 474.42 g/mol [3114]

CAS Number 865783-99-9 [2][3]
Appearance White to off-white solid [3]
Solvent Solubility Reference
DMSO >30 mg/mL [2][3][5]
DMSO 95 mg/mL (200.24 mM) [1]

Water Insoluble [1]

Ethanol Insoluble [1]

Note: The solubility of Briciclib
in DMSO can be significantly
impacted by moisture. It is
highly recommended to use
fresh, anhydrous (hygroscopic)
DMSO for stock solution
preparation.[1][3]

Table 3: Recommended Storage Conditions
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Storage .
Form Shelf Life Reference
Temperature
Solid Powder -20°C > 3 years [3]
Solid Powder 4°C 2 years [3]
Stock Solution in
-20°C 1 year [3]
DMSO
Stock Solution in
-80°C 2 years [3]

DMSO

Note: To prevent
degradation from
repeated freeze-thaw
cycles, itis
recommended to
aliquot the stock
solution into single-

use volumes.[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Briciclib Stock
Solution in DMSO

Materials and Equipment:

« Briciclib powder (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials
e \ortex mixer

» Pipettes and sterile filter tips
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e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

o Pre-analysis Calculation:

o Determine the mass of Briciclib powder required to make the desired concentration and
volume of the stock solution.

o The formula to use is: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x
Molecular Weight ( g/mol )

o Example for 1 mL of a 10 mM stock solution:

= Mass (mg) =10 mM x 1 mL x 474.42 g/mol = 4.74 mg

e Weighing Briciclib:

o Under a fume hood, carefully weigh out the calculated amount (e.g., 4.74 mg) of Briciclib
powder using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube or cryovial.

¢ Dissolution:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the
Briciclib powder.

o Cap the tube securely.

o Vortex the solution thoroughly until the Briciclib powder is completely dissolved. The
solution should be clear. Gentle warming in a water bath (<37°C) can be used to aid
dissolution if necessary.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid
repeated freeze-thaw cycles.
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o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C as recommended in Table 3.[3]

Protocol 2: Application in a Cell Proliferation Assay (e.g.,
MTTI/XTT Assay)

This protocol outlines the use of the Briciclib stock solution to determine its effect on the
proliferation of a cancer cell line.

Procedure:
e Cell Seeding:
o Culture the desired cancer cell line under standard conditions.

o Trypsinize and count the cells. Seed the cells into a 96-well microplate at a predetermined
optimal density (e.g., 2,000-10,000 cells/well in 100 pL of media).

o Incubate the plate for 24 hours to allow cells to attach.
o Preparation of Working Solutions:
o Thaw one aliquot of the 10 mM Briciclib stock solution.

o Prepare a series of serial dilutions of Briciclib in sterile cell culture medium. For example,
to test concentrations from 1 nM to 1 uM, first prepare an intermediate dilution of the 10
mM stock in media, and then perform serial dilutions from this intermediate stock.

o Important: The final concentration of DMSO in the wells should be kept constant across all
treatments (including the vehicle control) and should typically not exceed 0.5% to avoid
solvent-induced cytotoxicity.

e Cell Treatment:

o Carefully remove the old media from the wells.
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o Add 100 pL of the prepared Briciclib working solutions to the corresponding wells.

o Include wells treated with media containing the same final concentration of DMSO as the
highest drug concentration as a vehicle control. Also include untreated or "media only"
wells as a negative control.

e |ncubation:

o Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours) under
standard cell culture conditions.

o Cell Viability Assessment:

o Following incubation, assess cell viability using a standard method such as an MTT or
XTT assay according to the manufacturer's protocol. This typically involves adding the
reagent to each well, incubating for a specified time, and then measuring the absorbance
on a microplate reader.

o Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the vehicle
control.

o Plot the results on a graph with Briciclib concentration on the x-axis (log scale) and
percent viability on the y-axis.

o Use a non-linear regression analysis to determine the Glso (concentration that causes
50% inhibition of cell growth).

Visualizations
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Briciclib Mechanism of Action
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Caption: Briciclib inhibits elF4E, blocking Cyclin D1 translation and G1/S cell cycle
progression.

Experimental Workflow for Cell-Based Assay
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Caption: Workflow for evaluating Briciclib's anti-proliferative effects using a cell-based assay.

Safety Precautions

Briciclib is a potent bioactive compound and should be handled with care. This material should
be considered hazardous until further information is available.[5] Always wear appropriate
personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-
resistant gloves, when handling the solid compound and its solutions. All weighing and solution
preparation should be performed in a chemical fume hood to avoid inhalation of the powder.
Consult the Safety Data Sheet (SDS) for this product before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation and Use of Briciclib
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667788#preparing-briciclib-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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